Cas no 75248-89-4 (octadecyl 2-[4-hydroxy-3-methyl-5-(1-phenylethyl)phenyl]propanoate)

• Product Name: octadecyl 2-[4-hydroxy-3-methyl-5-(1-phenylethyl)phenyl]propanoate
• CAS No: 75248-89-4
• MF: C₃₆H₅₆O₃
• MW: 536.828051567078
• CID: 1773128
• PubChem ID: 3036694
• Update Time: 2025-04-21

octadecyl 2-[4-hydroxy-3-methyl-5-(1-phenylethyl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

• octadecyl 2-[4-hydroxy-3-methyl-5-(1-phenylethyl)phenyl]propanoate
• 75248-89-4
• DTXSID50996722
• Propanoic acid 2(or 3)-(4-hydroxy-3-methyl-5-(1-phenylethyl)phenyl)-, octadecyl ester

• Inchi： 1S/C36H56O3/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23-26-39-36(38)31(4)33-27-29(2)35(37)34(28-33)30(3)32-24-21-20-22-25-32/h20-22,24-25,27-28,30-31,37H,5-19,23,26H2,1-4H3
• InChI Key： NFSPRGJQQFCSLZ-UHFFFAOYSA-N
• SMILES： O(C(C(C)C1C=C(C)C(=C(C=1)C(C)C1C=CC=CC=1)O)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 536.42294564g/mol
• Monoisotopic Mass: 536.42294564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 22
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.4
• Topological Polar Surface Area: 46.5Ų